Cas no 2229264-12-2 (3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol
• CAS No: 2229264-12-2
• MF: C₁₃H₁₃F₂NO
• MW: 237.245230436325
• CID: 5887108
• PubChem ID: 165702389
• Update Time: 2025-06-07

3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol
• 2229264-12-2
• EN300-1961296

• Inchi： 1S/C13H13F2NO/c1-9-8-11(13(14,15)6-7-17)10-4-2-3-5-12(10)16-9/h2-5,8,17H,6-7H2,1H3
• InChI Key： RPRHVIUDEYKKAB-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=C(C)N=C2C=CC=CC=12)F

Computed Properties

• Exact Mass: 237.09652036g/mol
• Monoisotopic Mass: 237.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol

Introduction to 3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol (CAS No. 2229264-12-2)

3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229264-12-2, represents a novel structural motif that combines the versatility of fluoroalkyl groups with the bioisosteric properties of quinoline derivatives. The unique combination of these structural elements makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol features a propanol backbone substituted with two fluorine atoms at the third carbon position and a 2-methylquinolinyl group attached to the same carbon. This configuration introduces both lipophilicity and potential metabolic stability, which are critical factors in the design of bioactive molecules. The presence of fluorine atoms is particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate pharmacokinetic properties, such as bioavailability and metabolic half-life.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol with greater accuracy. Studies suggest that the fluoroalkyl moiety may enhance binding affinity to target enzymes or receptors by improving hydrophobic interactions, while the quinoline scaffold is known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The 2-methyl substituent further fine-tunes the electronic and steric properties of the molecule, making it a versatile building block for structure-based drug design.

In the context of contemporary pharmaceutical research, 3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol has been investigated for its potential role in addressing emerging therapeutic challenges. For instance, quinoline derivatives have shown promise in the development of treatments against resistant bacterial strains due to their ability to disrupt bacterial DNA replication and transcription. The fluoro-substituted propanol group may contribute to enhanced membrane penetration and reduced susceptibility to enzymatic degradation, thereby improving the compound's efficacy.

The synthesis of 3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol presents unique challenges but also opportunities for innovation in synthetic methodology. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled more efficient and scalable production processes. These advancements are crucial for translating laboratory discoveries into viable candidates for clinical trials. The compound's synthetic accessibility is further enhanced by its modular structure, which allows for easy modification at multiple sites to explore different biological profiles.

Evaluation of 3,3-difluoro-3-(2-methylquinolin-4-yl)propan-1-ol in preclinical models has revealed intriguing pharmacological properties. Initial studies indicate that it exhibits moderate solubility in aqueous buffers, which is advantageous for formulation development. Additionally, preliminary toxicity assays suggest that the compound is well-tolerated at therapeutic doses, although further investigations are necessary to fully assess its safety profile. The combination of structural features makes it an attractive candidate for further optimization towards achieving high selectivity and low systemic toxicity.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms introduce unique electronic effects that can significantly influence drug-receptor interactions. For example, C-F bonds are highly polarized due to the electronegativity difference between carbon and fluorine, leading to stronger hydrogen bonding capabilities when incorporated into drug molecules. This property has been leveraged in the development of protease inhibitors and kinase inhibitors, among other therapeutic classes. The incorporation of fluoroalkyl groups into 3,3-difluoro-3-(2-methylquinolin-4-yloxy)propan-propanediolsubstituted propanolsubstituted propanolsubstituted propanolsubstituted propanolsubstituted propanolsubstituted propanolsubstituted propanolsubstituted propanolsubstituted propanolsubstituted propanol underscores its potential as a pharmacophore in next-generation therapeutics.

The quinoline scaffold itself is a rich source of bioactive molecules with established therapeutic applications. Derivatives such as chloroquine and quinine have been used for centuries to treat malaria, while more recent developments have expanded their utility to include anti-inflammatory and anticancer agents. The structural diversity within this class allows for fine-tuning of biological activity by modifying substituents at various positions along the heterocyclic ring. In 3,3-difluoro-propane-substituted quinoline derivatives, such as cas no222926412, these modifications can be combined with other structural motifs to create novel compounds with enhanced pharmacological properties.

The integration of computational modeling into drug discovery workflows has accelerated the identification of promising candidates like cas no222926412. Advanced algorithms can predict binding affinities, metabolic stability, and other key pharmacokinetic parameters before experimental validation is required. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods. By leveraging machine learning models trained on large datasets of bioactive compounds, researchers can rapidly optimize lead structures for improved efficacy and safety.

In conclusion,cas no222926412, or 333difluoropropenemethanol, represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of fluoroalkyl groups and quinoline derivatives positions it as a valuable tool for exploring new therapeutic modalities. As research continues to uncover its full potential,333difluoropropenemethanol may play a significant role in addressing unmet medical needs across multiple disease areas.